N-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-3-(1-naphthyl)acrylamide

• IUPAC Name: (E)-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-3-naphthalen-1-ylprop-2-enamide
• InChI: InChI=1S/C25H26N2O3S/c1-19-15-17-27(18-16-19)31(29,30)23-12-10-22(11-13-23)26-25(28)14-9-21-7-4-6-20-5-2-3-8-24(20)21/h2-14,19H,15-18H2,1H3,(H,26,28)/b14-9+
• InChI Key: WFXLROOCJWPSQR-NTEUORMPSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H26N2O3S
• Molecular Weight: 434.6 g/mol

Description

The compound “N-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-3-(1-naphthyl)acrylamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other biologically active compounds. The sulfonyl group attached to the piperidine ring could potentially increase the compound’s solubility in water, and the phenyl and naphthyl groups are common in many aromatic compounds, which often have interesting and useful properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the piperidine ring, followed by the introduction of the sulfonyl, phenyl, and naphthyl groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperidine ring would provide a basic nitrogen atom, the sulfonyl group would likely be a good leaving group, and the phenyl and naphthyl groups would contribute to the compound’s aromaticity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. The presence of multiple aromatic rings could increase its stability and potentially its boiling point. The sulfonyl group could increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain a piperidine ring work by interacting with receptors in the nervous system.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promise as a drug, it could be further optimized and eventually tested in clinical trials.